1-(4-Fluorophenyl)-3-[5-(4-nitrophenyl)-2-furyl]prop-2-en-1-one

• IUPAC Name: (E)-1-(4-fluorophenyl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H12FNO4/c20-15-5-1-13(2-6-15)18(22)11-9-17-10-12-19(25-17)14-3-7-16(8-4-14)21(23)24/h1-12H/b11-9+
• InChI Key: LERQDSBWHWLNER-PKNBQFBNSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=CC(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C/C(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C19H12FNO4
• Molecular Weight: 337.3 g/mol

Description

The compound “1-(4-Fluorophenyl)-3-[5-(4-nitrophenyl)-2-furyl]prop-2-en-1-one” is an organic compound containing fluorine and nitro functional groups attached to phenyl rings, which are further connected to a furan ring via a propenone linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (phenyl and furyl groups), a nitro group which is a strong electron-withdrawing group, a fluorine atom which is highly electronegative, and a propenone linkage which contains a carbon-carbon double bond.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The nitro group is a strong electron-withdrawing group and could make the phenyl ring to which it’s attached more susceptible to electrophilic aromatic substitution. The fluorine atom might also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. The presence of the fluorine and nitro groups could influence properties like polarity, solubility, and stability.

Scientific Research Applications

Enantioselective Biocatalytic Reduction

Abstract: Enantioselective reduction of 1-(4-fluorophenyl)ethanone, catalyzed by Petroselinum crispum (parsley) cells, has been studied. The conditions allowing the production of (S)-(–)-1-(4-fluorophenyl)ethanol via bioreduction of 1-(4-fluorophenyl)ethanone with a P. crispum biocatalyst for 48 hours resulted in a 46% yield with 90% enantiomeric excess (ee). .

Synthesis of 1,1-bis(4-fluorophenyl)prop-2-en-1-ol

Abstract: 1,1-bis(4-fluorophenyl)prop-2-en-1-ol is a compound synthesized from 1-(4-fluorophenyl)ethanone. .

Multifunctional AIE-ESIPT Mechanism

Abstract: A multifunctional tetraphenylethene-based Schiff base (TPESB) was designed, combining aggregation-induced emission (AIE) and excited-state intramolecular proton transfer (ESIPT) mechanisms. .

Ethylene Polymerization Catalysts

Abstract: A series of 1-[2,4-bis(bis(4-fluorophenyl)methyl)naphthylimino]-2-aryliminoacenaphthylene derivatives were prepared and used as ligands for nickel complexes. .

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and the specific functional groups present. For example, compounds containing nitro groups can sometimes be explosive, while fluorine-containing compounds can be highly reactive.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and reactivity. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.